Cas no 2228488-20-6 (O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine
• CAS No: 2228488-20-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5758890
• PubChem ID: 165841914
• Update Time: 2025-06-03

O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1815238
• 2228488-20-6
• O-[2-(3-ethyloxetan-3-yl)-2-methylpropyl]hydroxylamine
• O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine

• Inchi： 1S/C9H19NO2/c1-4-9(6-11-7-9)8(2,3)5-12-10/h4-7,10H2,1-3H3
• InChI Key： NZRNDNSXQKNZRW-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C(C)(C)CON

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine

O-2-(3-Ethyloxetan-3-yl)-2-methylpropylhydroxylamine: A Comprehensive Overview

O-2-(3-Ethyloxetan-3-yl)-2-methylpropylhydroxylamine is a specialized organic compound with the CAS number 2228488-20-6. This compound belongs to the class of hydroxylamines, which are widely recognized for their role in various chemical reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a hydroxylamine group (-NHOH) attached to a 2-methylpropyl chain, which is further substituted with an oxetane ring containing an ethyl group. This unique combination of functional groups and structural features makes it a valuable intermediate in organic synthesis.

The oxetane ring in O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine introduces interesting stereochemical and electronic properties. Oxetanes are four-membered cyclic ethers that are less strained compared to smaller rings like epoxides, making them more stable and versatile in chemical transformations. The presence of the ethyl group on the oxetane ring adds further complexity to the molecule, influencing its reactivity and selectivity in various reactions. Recent studies have highlighted the potential of such oxetane-containing compounds in asymmetric synthesis, where they serve as chiral auxiliaries or templates for constructing complex molecular architectures.

One of the key applications of O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine lies in its use as a building block for constructing bioactive molecules. Hydroxylamines are known to participate in important reactions such as the Passerini reaction, the Huisgen cycloaddition, and various nucleophilic substitutions. The combination of the hydroxylamine group with the oxetane moiety allows for a wide range of reactivities, making this compound a versatile tool in medicinal chemistry. For instance, it can be employed in the synthesis of peptide mimetics, where its stereochemical properties are exploited to design molecules with specific biological activities.

Recent advancements in synthetic methodology have further expanded the utility of O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine. Researchers have developed novel catalytic systems that enable efficient transformations involving this compound. For example, transition metal-catalyzed cross-couplings have been used to construct biaryl structures incorporating this hydroxylamine derivative. Additionally, its role as a precursor for bioisosteric replacements has been explored, offering new avenues for drug design and optimization.

In terms of physical properties, O-2-(3-ethyloxetan-3-yl)-2-methylpropylhydroxylamine exhibits moderate solubility in common organic solvents due to its balanced hydrophilic and hydrophobic characteristics. Its melting point and boiling point are within ranges typical for similar organic compounds, making it suitable for use under standard laboratory conditions. Stability studies have shown that this compound remains stable under mild conditions but can undergo decomposition under harsh acidic or basic environments.

The synthesis of O-2-(3-Ethyloxetan-3-yl)-2-methylpropylhydroxylamine typically involves multi-step processes that combine principles from organic synthesis and stereochemistry. One common approach involves the alkylation of hydroxylamine derivatives followed by cyclization to form the oxetane ring. Recent optimizations have focused on improving yields and reducing reaction times through the use of more efficient catalysts and reaction conditions.

Looking ahead, O-2-(3-Ethyloxetan-3-Yl)-2-Methylpropylhydroxynline is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of functional groups positions it as a valuable asset in the development of novel therapeutics, advanced materials, and sustainable chemical processes. As research continues to uncover new reactivities and applications for this compound, its significance within the broader field of organic chemistry is likely to grow.